3-((2-Aminocyclohexyl)methyl)-4-methylcyclohexylamine

• CAS No.: 90680-49-2
• Molecular Formula: C14H28N2
• Molecular Weight: 224.39 g/mol
• IUPAC Name: 3-[(2-aminocyclohexyl)methyl]-4-methylcyclohexan-1-amine
• InChI: InChI=1S/C14H28N2/c1-10-6-7-13(15)9-12(10)8-11-4-2-3-5-14(11)16/h10-14H,2-9,15-16H2,1H3
• InChI Key: KYOKINKVOPDHLX-UHFFFAOYSA-N
• Canonical SMILES: CC1CCC(CC1CC2CCCCC2N)N

Description

EINECS 292-671-3 is a compound listed in the European Inventory of Existing Commercial Chemical Substances (EINECS). This inventory includes substances that were on the European Community market between January 1, 1971, and September 18, 1981 . The compound is recognized for its various applications in scientific research and industry.

Chemical Reactions Analysis

EINECS 292-671-3 undergoes various types of chemical reactions, including:

Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen. Common reagents include potassium permanganate and hydrogen peroxide.

Reduction: This reaction involves the addition of hydrogen or the removal of oxygen. Common reagents include lithium aluminum hydride and sodium borohydride.

Substitution: This reaction involves the replacement of one atom or group of atoms with another. Common reagents include halogens and nucleophiles.

The major products formed from these reactions depend on the specific conditions and reagents used.

Scientific Research Applications

EINECS 292-671-3 has a wide range of applications in scientific research, including:

Chemistry: It is used as a reagent in various chemical reactions and synthesis processes.

Biology: It is used in biological studies to understand cellular processes and mechanisms.

Medicine: It is used in pharmaceutical research to develop new drugs and therapies.

Industry: It is used in the production of various industrial products, including coatings, adhesives, and polymers.

Mechanism of Action

The mechanism of action of EINECS 292-671-3 involves its interaction with specific molecular targets and pathways. The compound exerts its effects by binding to specific receptors or enzymes, thereby modulating their activity. The exact molecular targets and pathways involved depend on the specific application and context in which the compound is used.

Comparison with Similar Compounds

EINECS 292-671-3 can be compared with other similar compounds listed in the EINECS inventory. Some of these similar compounds include:

Amyl nitrite: (EINECS 203-770-8)

Bismuth tetroxide: (EINECS 234-985-5)

Mercurous oxide: (EINECS 239-934-0)

These compounds share some similarities in terms of their chemical structure and properties but also have unique characteristics that differentiate them from EINECS 292-671-3 .